2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine

• IUPAC Name: 2-[1-(difluoromethyl)imidazol-2-yl]ethanamine
• InChI: InChI=1S/C6H9F2N3/c7-6(8)11-4-3-10-5(11)1-2-9/h3-4,6H,1-2,9H2
• InChI Key: FFZUAUFDTRLDDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)CCN)C(F)F
• Molecular Formula: C6H9F2N3
• Molecular Weight: 161.15 g/mol
• CAS No.: 1240528-05-5

Description

“2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine” is a chemical compound with the molecular formula C6H9F2N3. It is related to other compounds such as “2-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride” and “1-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine” which have similar structures.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a difluoromethyl group attached to an imidazole ring, which is further connected to an ethanamine group. The InChI code for this compound is "1S/C6H9F2N3/c7-6(8)11-4-5(10)2-1-9-3-11/h1-2,6H,3,10H2".

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the literature, difluoromethyl-containing compounds are known to undergo various types of reactions. For instance, metal-based methods can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 161.15 g/mol. The compound is likely to be a solid at room temperature.

Scientific Research Applications

Synthesis and Structural Properties

Research into novel compounds often involves exploring their synthesis and structural characteristics. For example, studies on the synthesis of substituted compounds reveal insights into their potential applications in material science and pharmaceuticals. The synthetic routes and structural properties of such compounds provide foundational knowledge for further application-driven research (Issac & Tierney, 1996).

Environmental Applications

Amine-functionalized compounds, such as "2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine," are explored for environmental applications, notably in the removal of persistent pollutants. For instance, their application in sorbents for Perfluoroalkyl and polyfluoroalkyl substances (PFAS) removal from water demonstrates their potential in addressing environmental pollution challenges (Ateia et al., 2019).

Catalytic Applications

The role of amine-functionalized compounds in catalysis, especially in C-N bond-forming reactions, highlights their significance in synthetic organic chemistry. These compounds can serve as catalysts or catalyst supports in various organic reactions, potentially leading to more efficient and sustainable chemical processes (Kantam et al., 2013).

Material Science

In material science, amine-functionalized metal–organic frameworks (MOFs) have shown promise for various applications, including gas storage and separation, due to their tunable pore sizes and surface functionalities. The incorporation of amine groups enhances the interaction with specific molecules, such as CO2, making these materials highly relevant for carbon capture and storage applications (Lin, Kong, & Chen, 2016).

Future Directions

The future directions in the research of difluoromethyl-containing compounds include the development of more efficient and selective synthetic methods, as well as the exploration of their biological activities. The precise site-selective installation of CF2H onto large biomolecules such as proteins is an exciting area of research.